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Introduction
Enzacamene, also known as 4-Methylbenzylidene Camphor (4-MBC), is an organic camphor

derivative primarily used as a UV B radiation filter in the cosmetics industry.[1] However, due to

significant safety concerns, including its activity as an endocrine disruptor, its use has been

banned in several jurisdictions, including the European Union.[1] For researchers, scientists,

and drug development professionals, it is imperative to handle this compound with stringent

safety measures.

This document provides a detailed standard operating procedure (SOP) for the safe handling,

storage, and disposal of Enzacamene in a laboratory setting. It includes physical and chemical

properties, toxicity data, detailed experimental protocols, and emergency procedures.

Hazard Identification and Safety Precautions
2.1 GHS Classification
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Hazard Statements: H361 (Suspected of damaging fertility or the unborn child), H410 (Very

toxic to aquatic life with long lasting effects).[1][2]

Signal Word: Warning.[1][3]

Pictograms:

GHS08: Health Hazard

GHS09: Environmental Hazard[1]

2.2 Summary of Hazards

Enzacamene is a suspected reproductive toxicant and a known endocrine disruptor, affecting

both estrogen and thyroid systems.[1][2][3] It may be harmful if inhaled, ingested, or absorbed

through the skin and can cause irritation to the skin, eyes, and respiratory system.[2][4][5] The

toxicological properties have not been fully investigated, and there is insufficient data to

exclude mutagenic potential.[1][6] It is very toxic to aquatic life with long-lasting effects.[2]

2.3 Required Personal Protective Equipment (PPE)

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][7]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile). Gloves must be

inspected before use and changed immediately if contaminated.[3][7]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. An acid-

resistant apron is recommended when handling larger quantities.[7][8]

Respiratory Protection: If engineering controls are insufficient or when handling large

quantities that may generate dust or aerosols, use a full-face respirator.[3][9]

Quantitative Data
Table 1: Physical and Chemical Properties of Enzacamene
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Property Value Reference

Chemical Formula C₁₈H₂₂O [1]

Molar Mass 254.37 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 66 to 69 °C (151 to 156 °F) [1][10][11]

Solubility in Water Insoluble [1]

Solubility (Organic)

Soluble in ethanol, DMSO,

dimethylformamide (~20

mg/mL)

[4]

Solubility (Aqueous Buffers)

Sparingly soluble. Approx. 0.3

mg/mL in 1:2 ethanol:PBS (pH

7.2)

[4]

Log P (octanol/water) 5.14 [11]

UV/Vis. λmax: 226, 299 nm [4]

Table 2: Toxicity and Exposure Data for Enzacamene
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Endpoint Value/Observation Species/System Reference

Endocrine Disruption

Estrogenic Activity

Activates ERα and

ERβ; EC₅₀ of 3.9 µM

for MCF-7 cell

proliferation

Human cells [1]

Thyroid Disruption

Decreased serum T₄

and increased TSH

levels

Rats [1]

Aquatic Toxicity

Algae (D.

subspicatus)
72h IC₁₀ = 0.21 mg/L Green Algae [12]

Crustacean (D.

magna)

Acute EC₅₀ = 0.80

mg/L; Chronic NOEC

= 0.1 mg/L

Daphnia magna [12]

Fish (D. rerio)

96h EC₁₀ = 0.19 mg/L;

Induced

morphological

abnormalities

Zebrafish Embryos [13]

Reproductive Toxicity

GHS Classification

Suspected of

damaging fertility or

the unborn child

(Category 2)

N/A [2]

Standard Operating Procedures
Handling Protocol

Preparation: Before handling, ensure all required PPE is worn correctly. Work must be

conducted in a designated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.[3][7]
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Weighing: When weighing the solid powder, use a chemical fume hood or a ventilated

balance enclosure to minimize dust generation. Use non-sparking tools.[3]

Solution Preparation:

To prepare stock solutions, dissolve Enzacamene in a suitable organic solvent such as

ethanol, DMSO, or dimethylformamide.[4]

For aqueous solutions, first dissolve Enzacamene in a minimal amount of ethanol before

diluting with the aqueous buffer. Aqueous solutions should be prepared fresh and not

stored for more than one day.[4]

Cap containers tightly after use.

Post-Handling: After handling, wash hands thoroughly with soap and water.[9]

Decontaminate all work surfaces and equipment.

Storage Protocol
Container: Store Enzacamene in its original, tightly closed container.[3][7]

Location: Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[3][7]

Segregation: Store away from incompatible materials, such as strong oxidizing agents, and

foodstuff containers.[3][14]

Inventory: Maintain a clear inventory of the chemical, including dates received and opened.

[14]

Spill and Emergency Procedures
Small Spills (Solid):

Evacuate the immediate area and avoid breathing dust.[7]

Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.

Use spark-proof tools.[3]
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Collect the waste in a clearly labeled, sealable container for hazardous waste disposal.[3]

Clean the spill area with a damp cloth, and dispose of cleaning materials as hazardous

waste.

Small Spills (Liquid):

Confine the spill using absorbent material.[7]

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Large Spills: Evacuate the laboratory, close the doors, and notify the institutional

Environmental Health & Safety (EH&S) office immediately.[7]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and wash with mild soap. Remove contaminated clothing.[9][15]

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an emergency

eyewash station, holding eyelids open.[9][15]

Inhalation: Move the individual to fresh air.[3][9]

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet (SDS) to the medical personnel.[3][5]

Disposal Protocol
All Enzacamene waste is considered hazardous and must be disposed of according to

institutional and local regulations. Under no circumstances should it be disposed of down the

drain or in regular trash.[16][17]

Solid Waste: Collect solid Enzacamene powder and contaminated materials (e.g., weigh

boats, pipette tips, gloves) in a designated, clearly labeled hazardous waste container.[14]
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Liquid Waste:

Collect all liquid waste containing Enzacamene (including organic solvent and aqueous

solutions) in a compatible, leak-proof, and clearly labeled hazardous waste container.[17]

Do not mix with incompatible waste streams. For example, segregate organic solvent

waste from acidic waste.[14]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Enzacamene," and a list of all other constituents and their approximate percentages.

[16][17]

Storage and Pickup: Store sealed waste containers in a designated Satellite Accumulation

Area away from general work areas.[16][18] Schedule a pickup with your institution's EH&S

or hazardous waste disposal service.

Experimental Protocols
Protocol: Preparation and Quantification of Enzacamene
for in vitro Assays
Objective: To prepare a stock solution of Enzacamene and accurately determine its

concentration using UV-Visible Spectroscopy for use in cell culture experiments.

Materials:

Enzacamene (crystalline solid, ≥98% purity)[4]

Ethanol (ACS grade or higher)

Phosphate-Buffered Saline (PBS), pH 7.2

UV-transparent cuvettes

UV-Visible Spectrophotometer

Calibrated analytical balance and micropipettes
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Procedure:

Stock Solution Preparation (10 mM):

Perform all steps in a chemical fume hood.

Weigh approximately 25.44 mg of Enzacamene powder.

Transfer the powder to a 10 mL volumetric flask.

Add ethanol to dissolve the solid, then bring the volume up to the 10 mL mark with

ethanol. Mix thoroughly by inversion. This creates a 10 mM stock solution.

Store the stock solution at -20°C in a tightly sealed container.[4]

Preparation of Calibration Standards:

Label a series of microcentrifuge tubes.

Using the 10 mM stock solution, prepare a dilution series in ethanol to create standards

with concentrations ranging from 1 µM to 50 µM.

UV-Visible Spectroscopy Analysis:

Turn on the spectrophotometer and allow the lamp to warm up.

Set the spectrophotometer to scan a range of wavelengths (e.g., 200-400 nm) to identify

the wavelength of maximum absorbance (λmax), which should be around 299 nm.[4]

Use ethanol as a blank to zero the instrument.

Measure the absorbance of each calibration standard at the determined λmax.[19]

Create a calibration curve by plotting Absorbance vs. Concentration. The curve should be

linear.[19]

Working Solution Preparation for Cell Culture:
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For cell-based assays, dilute the 10 mM stock solution to an intermediate concentration in

ethanol.

Further dilute the intermediate solution into the cell culture medium to achieve the final

desired concentrations. The final concentration of the organic solvent (ethanol) in the

culture medium should be kept low (typically ≤0.1%) to avoid solvent toxicity to the cells.

Note: Enzacamene is sparingly soluble in aqueous media; ensure it does not precipitate

upon dilution into the culture medium.[4]

Diagrams
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Caption: Workflow for Safe Handling and Disposal of Enzacamene.
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Caption: Endocrine Disruption Signaling Pathway of Enzacamene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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